Cas no 2171836-82-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2171836-82-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5997452
• PubChem ID: 165539648
• Update Time: 2025-10-24

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid
• EN300-1498521
• 2171836-82-9
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-8-19(15-26(31)30-14-13-20(27(32)33)18(2)16-30)29-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,3,8,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： FAQLKRJLMSZTMC-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid is a complex organic compound with the CAS number 2171836-82-9. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and a 3-methylpiperidine ring. The presence of these functional groups makes it a valuable molecule in various chemical and pharmaceutical applications.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the compound during reactions. Its ability to protect amino groups while maintaining reactivity has made it indispensable in modern organic synthesis. The hexanoyl chain, on the other hand, contributes to the compound's hydrophobicity, enhancing its potential for use in drug delivery systems or as a precursor in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of 3-methylpiperidine rings in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various biological systems. The combination of these elements in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid makes it a promising candidate for applications in drug design and development.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided insights into its molecular structure, stability, and reactivity under different conditions. For instance, NMR spectroscopy has revealed the spatial arrangement of the Fmoc group relative to the piperidine ring, which is crucial for understanding its interaction with other molecules.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc chemistry ensures high yields and excellent control over the reaction pathway. Researchers have also explored alternative synthetic routes to optimize the production process, reducing costs and improving scalability.

One of the most exciting developments in this field is the application of machine learning algorithms to predict the biological activity of compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid. By analyzing large datasets of similar molecules, these algorithms can identify potential therapeutic targets and guide experimental efforts more effectively.

Furthermore, recent advancements in green chemistry have led to the development of environmentally friendly methods for synthesizing this compound. By utilizing biodegradable solvents and catalytic systems, researchers have significantly reduced the environmental footprint of its production process while maintaining high product quality.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid is a versatile and highly functionalized molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers in both academia and industry.